N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-[(3R,4S)-1-acetyl-4-cyclopropylpyrrolidin-3-yl]-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C17H24N2O4S/c1-11-8-14(6-7-17(11)23-3)24(21,22)18-16-10-19(12(2)20)9-15(16)13-4-5-13/h6-8,13,15-16,18H,4-5,9-10H2,1-3H3/t15-,16+/m1/s1
• InChI Key: HGMOIIDDEIDSKN-CVEARBPZSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2CN(CC2C3CC3)C(=O)C)OC
• Isomeric SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N[C@H]2CN(C[C@@H]2C3CC3)C(=O)C)OC
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives, similar to N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-4-methoxy-3-methylbenzenesulfonamide, involves multiple steps, including chlorination, ammonolysis, condensation, and purification. These processes often start from simpler sulfonamide or pyridinesulfuric acid derivatives, with overall yields up to 75% in optimized conditions (Zhang De-jun, 2006).

Molecular Structure Analysis

The molecular structure and conformation of sulfonamide derivatives, closely related to the compound of interest, have been determined using various spectroscopic and crystallographic techniques. These analyses reveal complex intramolecular interactions, including hydrogen bonding and π-π interactions, which significantly influence the molecular conformation and stability of these compounds (Reham A. Mohamed-Ezzat et al., 2023).

Chemical Reactions and Properties

Sulfonamide compounds undergo a variety of chemical reactions, including amidation with thioacids at room temperature under mild conditions, leading to high yields of the desired products. These reactions are facilitated by the presence of specific functional groups that increase reactivity and selectivity (R. Talan et al., 2009).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structure, of sulfonamide derivatives, are closely related to their molecular structure. For example, crystallographic studies show that the arrangement of molecules in the crystal lattice is influenced by intermolecular hydrogen bonds and van der Waals forces, affecting the compound's physical state and stability (C. Glidewell et al., 2004).

Chemical Properties Analysis

The chemical properties of sulfonamide derivatives are significantly influenced by their functional groups. These properties include reactivity towards nucleophiles and electrophiles, acid-base behavior, and the ability to form stable compounds through reactions such as sulfonation and amidation. The synthesis and structural analysis of these compounds provide insights into their potential biological activities and applications in medicinal chemistry (Qiao-Hong Chen et al., 2005).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be described in this section. This could involve its interaction with biological targets, such as enzymes or receptors.

Safety and Hazards

This section would detail the compound’s toxicity, flammability, environmental impact, and any precautions that should be taken when handling it.